Cas no 438585-72-9 (2-Amino-5-(3,5-difluorophenyl)pyridine)

• Product Name: 2-Amino-5-(3,5-difluorophenyl)pyridine
• CAS No: 438585-72-9
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• MDL: MFCD16306303
• CID: 2827697
• PubChem ID: 20829950
• Update Time: 2025-05-26

2-Amino-5-(3,5-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-difluorophenyl)pyridin-2-amine
• 2-AMino-5-(3,5-difluorophenyl)pyridine
• SB55340
• CS-0209655
• 5-(3,5-difluoro-phenyl)-pyridin-2-ylamine
• MFCD16306303
• AKOS011780503
• 438585-72-9
• SCHEMBL379381
• BS-28816
• DTXSID30609989
• PGNMGBYVHYFYBX-UHFFFAOYSA-N
• 2-Amino-5-(3,5-difluorophenyl)pyridine

• MDL： MFCD16306303
• Inchi： 1S/C11H8F2N2/c12-9-3-8(4-10(13)5-9)7-1-2-11(14)15-6-7/h1-6H,(H2,14,15)
• InChI Key： PGNMGBYVHYFYBX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=NC(=CC=1)N)F

Computed Properties

• Exact Mass: 206.06600
• Monoisotopic Mass: 206.06555459Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 39.64000
• LogP: 2.53910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-5-(3,5-difluorophenyl)pyridine

Comprehensive Overview of 2-Amino-5-(3,5-difluorophenyl)pyridine (CAS No. 438585-72-9)

2-Amino-5-(3,5-difluorophenyl)pyridine (CAS No. 438585-72-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with an amino group and a 3,5-difluorophenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting kinase inhibitors and other therapeutic agents.

The growing interest in 2-Amino-5-(3,5-difluorophenyl)pyridine is driven by its relevance in modern medicinal chemistry. Researchers are exploring its role in developing treatments for chronic diseases, aligning with current trends in personalized medicine and targeted therapies. The compound's fluorinated aromatic component enhances its metabolic stability, a critical factor in optimizing drug candidates. This property is particularly valuable in the design of next-generation pharmaceuticals, where improved bioavailability and reduced side effects are paramount.

From a synthetic chemistry perspective, CAS No. 438585-72-9 serves as a key building block for constructing complex molecular architectures. Its amino-pyridine scaffold is frequently employed in cross-coupling reactions, enabling the introduction of diverse functional groups. This adaptability makes it a preferred choice for combinatorial chemistry and high-throughput screening platforms, which are widely used in drug discovery pipelines. The compound's compatibility with modern green chemistry principles further enhances its appeal, as industries increasingly prioritize sustainable synthesis methods.

Analytical characterization of 2-Amino-5-(3,5-difluorophenyl)pyridine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for pharmaceutical applications. Recent advancements in analytical technology have improved the detection and quantification of this compound, even at trace levels, supporting its use in sensitive biological assays and pharmacokinetic studies.

The commercial availability of CAS No. 438585-72-9 through specialty chemical suppliers has facilitated its adoption across research institutions and pharmaceutical companies. Current market trends indicate rising demand for fluorinated pyridine derivatives, driven by their expanding applications in life sciences. This compound's stability under various storage conditions and compatibility with common organic solvents further contributes to its practical utility in laboratory settings.

Future research directions for 2-Amino-5-(3,5-difluorophenyl)pyridine may explore its potential in emerging therapeutic areas, such as neurodegenerative disease treatment or antimicrobial development. The compound's structural features suggest possible interactions with biological targets involved in these conditions. Additionally, computational chemistry approaches are being employed to predict novel derivatives with enhanced pharmacological properties, potentially leading to breakthrough medications in coming years.

Quality control measures for CAS No. 438585-72-9 emphasize the importance of rigorous purification processes to eliminate potential impurities that could affect downstream applications. Industry best practices recommend thorough characterization of each batch, including chiral purity assessment when applicable, to ensure reproducible results in biological testing. These quality assurance protocols align with current Good Manufacturing Practice (cGMP) standards for pharmaceutical intermediates.

Environmental and safety considerations for handling 2-Amino-5-(3,5-difluorophenyl)pyridine follow standard laboratory precautions for organic compounds. While not classified as hazardous under normal use conditions, proper personal protective equipment and ventilation are recommended during manipulation. The compound's environmental fate and biodegradation pathways represent an area of ongoing study, particularly as regulatory frameworks for chemical sustainability continue to evolve.

In conclusion, 2-Amino-5-(3,5-difluorophenyl)pyridine (CAS No. 438585-72-9) represents a valuable tool for modern chemical research and drug development. Its unique structural features, synthetic versatility, and potential biological activities position it as an important compound in advancing therapeutic innovation. As scientific understanding of fluorinated heterocycles deepens, this molecule will likely play an increasingly significant role in addressing current healthcare challenges through innovative pharmaceutical solutions.